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Compound of Interest

Compound Name: 2-(Chloromethyl)pyridine 1-oxide

Cat. No.: B1266951 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 2-(Chloromethyl)pyridine 1-oxide (CAS RN: 31640-94-

5). Adherence to these procedures is essential for minimizing risk and ensuring a safe

laboratory environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure when handling 2-
(Chloromethyl)pyridine 1-oxide. The following table summarizes the recommended PPE.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Glasses & Face Shield

Safety glasses with side

shields or tight-sealing goggles

that comply with OSHA's 29

CFR 1910.133 or European

Standard EN166 are required.

[1] A face shield should be

worn over safety glasses when

there is a risk of splashing.[2]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended.[3][4]

Always inspect gloves for any

damage before use and

change them immediately

upon contact with the

chemical.[1][2] For tasks with a

higher risk of exposure, double

gloving is advised.[2]

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and fully

buttoned.[2] For tasks with a

higher risk of splashes, an

impervious apron should be

considered.[1]

Respiratory Protection Respirator

Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[1][3] If there is a potential for

dust generation or

aerosolization, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator is required.[1]
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Foot Protection Closed-toe Shoes

Closed-toe shoes are required

at all times in the laboratory to

protect against spills and

falling objects.[1]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 2-(Chloromethyl)pyridine 1-oxide.

Preparation:

Ensure a certified chemical fume hood is operational and the workspace is clean and

uncluttered.[1]

Verify that an eyewash station and safety shower are readily accessible.[1]

Inspect and don all required personal protective equipment (PPE) as detailed in the table

above.[1][2]

Handling:

Conduct all manipulations of the compound within a certified chemical fume hood to

minimize inhalation.[1][3]

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[6]

Keep away from sources of ignition as pyridine compounds can be flammable.[3][4]

Post-Handling:

Decontaminate the work surface and any equipment used.

Wash hands and any exposed skin thoroughly with soap and water after handling.[2]

Properly remove and dispose of contaminated PPE.[1]
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Disposal Plan
All waste materials, including the chemical itself and any contaminated items (e.g., gloves,

absorbent materials), must be treated as hazardous waste.[7]

Waste Collection: Collect waste in a suitable, closed, and properly labeled container.[6]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[7][8] Do not allow the chemical to enter

drains or soil.[9]

Experimental Workflow: Safe Handling and Disposal
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Workflow for Safe Handling of 2-(Chloromethyl)pyridine 1-oxide
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Dispose of Waste via Approved Channels
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Caption: Step-by-step workflow for the safe handling and disposal of 2-
(Chloromethyl)pyridine 1-oxide.

First Aid Measures
If inhaled: Move the person to fresh air. If symptoms persist, seek medical attention.[5]

In case of skin contact: Immediately wash the skin with copious amounts of water for at least

15 minutes while removing contaminated clothing. If irritation persists, seek medical

attention.[5]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

removing contact lenses if present. Get medical attention.[5]

If swallowed: Wash out the mouth with water. Seek immediate medical attention.[5]

Always consult the Safety Data Sheet (SDS) for the most detailed information and have it

available for reference.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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